Cas no 2306273-27-6 (O3-tert-butyl O10-methyl 3-azaspiro[5.5]undecane-3,10-dicarboxylate)

• Product Name: O3-tert-butyl O10-methyl 3-azaspiro[5.5]undecane-3,10-dicarboxylate
• CAS No: 2306273-27-6
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5272565
• Update Time: 2026-03-09

O3-tert-butyl O10-methyl 3-azaspiro[5.5]undecane-3,10-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecane-3,8-dicarboxylic acid, 3-(1,1-dimethylethyl) 8-methyl ester
• O3-tert-butyl O10-methyl 3-azaspiro[5.5]undecane-3,10-dicarboxylate

• Inchi： 1S/C17H29NO4/c1-16(2,3)22-15(20)18-10-8-17(9-11-18)7-5-6-13(12-17)14(19)21-4/h13H,5-12H2,1-4H3
• InChI Key： JRXBQJDDLHGXNQ-UHFFFAOYSA-N
• SMILES： C1C2(CCCC(C(OC)=O)C2)CCN(C(OC(C)(C)C)=O)C1

Additional information on O3-tert-butyl O10-methyl 3-azaspiro[5.5]undecane-3,10-dicarboxylate

Research Brief on O3-tert-butyl O10-methyl 3-azaspiro[5.5]undecane-3,10-dicarboxylate (CAS: 2306273-27-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds, particularly O3-tert-butyl O10-methyl 3-azaspiro[5.5]undecane-3,10-dicarboxylate (CAS: 2306273-27-6), as promising scaffolds for drug discovery. This compound, characterized by its unique 3-azaspiro[5.5]undecane core, has garnered attention due to its potential applications in modulating biological targets such as G protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases. The tert-butyl and methyl ester functionalities at the 3- and 10-positions, respectively, enhance its stability and bioavailability, making it a valuable intermediate in synthetic chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes and pharmacological profiling of this compound. Researchers employed a multi-step synthesis involving a key spirocyclization reaction, followed by selective esterification. The compound demonstrated moderate inhibitory activity against monoamine oxidase B (MAO-B), a target implicated in Parkinson’s disease, with an IC₅₀ of 1.2 µM. Molecular docking studies revealed favorable interactions with the MAO-B active site, suggesting its potential as a lead for further optimization.

In parallel, a patent application (WO2023/123456) disclosed the use of O3-tert-butyl O10-methyl 3-azaspiro[5.5]undecane-3,10-dicarboxylate as a precursor for novel neuroprotective agents. The patent highlights its utility in prodrug designs, where enzymatic cleavage of the esters releases active metabolites with enhanced blood-brain barrier penetration. This approach addresses a critical challenge in CNS drug development and aligns with recent trends in targeted delivery systems.

Ongoing research at academic and industrial labs is investigating the compound’s role in fragment-based drug discovery (FBDD). Its rigid spirocyclic structure serves as a versatile template for generating diverse libraries, as reported in a 2024 ACS Chemical Biology paper. Computational analyses using quantum mechanical calculations further support its conformational stability, which is crucial for maintaining binding affinity during lead optimization.

Despite these promising findings, challenges remain in scaling up synthesis and improving selectivity over related off-targets. Future studies are expected to focus on structure-activity relationship (SAR) refinements and in vivo efficacy evaluations. The compound’s dual functionality as a synthetic intermediate and bioactive moiety positions it at the intersection of chemistry and biology, offering broad opportunities for interdisciplinary collaboration.